4-(3-isopentyl-1,7-dimethyl-2,4-dioxo-3,4-dihydro-1H-imidazo[2,1-f]purin-8(2H)-yl)benzamide

• IUPAC Name: 4-[4,7-dimethyl-2-(3-methylbutyl)-1,3-dioxopurino[7,8-a]imidazol-6-yl]benzamide
• InChI: InChI=1S/C21H24N6O3/c1-12(2)9-10-25-19(29)16-18(24(4)21(25)30)23-20-26(16)11-13(3)27(20)15-7-5-14(6-8-15)17(22)28/h5-8,11-12H,9-10H2,1-4H3,(H2,22,28)
• InChI Key: NUFRLLMWMDNGKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1C4=CC=C(C=C4)C(=O)N)N(C(=O)N(C3=O)CCC(C)C)C
• Molecular Formula: C21H24N6O3
• Molecular Weight: 408.5 g/mol
• CAS No.: 1356543-05-9

Description

4-(3-isopentyl-1,7-dimethyl-2,4-dioxo-3,4-dihydro-1H-imidazo[2,1-f]purin-8(2H)-yl)benzamide is a useful research compound. Its molecular formula is C21H24N6O3 and its molecular weight is 408.462. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

A variety of compounds with imidazole moieties have been synthesized and characterized, highlighting the diverse potential applications of such structures in scientific research. For instance, the synthesis and characterization of novel Biginelli dihydropyrimidinone derivatives containing imidazole moieties have been reported, presenting a simple and efficient method for obtaining these compounds in excellent yield. These derivatives were confirmed by elemental analysis and modern spectroscopic methods, indicating their potential for further application in various research fields (Bhat et al., 2019).

Potential Applications

The structural complexity of compounds similar to 4-(3-isopentyl-1,7-dimethyl-2,4-dioxo-3,4-dihydro-1H-imidazo[2,1-f]purin-8(2H)-yl)benzamide allows for a wide range of potential applications in scientific research:

• Antimicrobial and Antiviral Activity : Certain imidazole derivatives have been synthesized and evaluated for their cardiac electrophysiological activity and potential as selective class III agents, indicating their possible use in addressing cardiovascular diseases (Morgan et al., 1990). Additionally, compounds with imidazole rings have shown promise in antimicrobial and antiviral activities, suggesting their utility in developing new therapeutic agents.

• Catalysis and Organic Synthesis : The catalyst-free synthesis of benzo[4,5]imidazo[1,2-a]-pyrimidine-3-carboxamides via four-component coupling in one pot demonstrates the role of imidazole derivatives in facilitating organic synthesis reactions, contributing to the development of environmentally benign methodologies (Shaabani et al., 2014).

• Material Science and Chemical Engineering : The exploration of new synthetic pathways and the characterization of novel compounds with imidazole and related heterocyclic moieties can lead to advancements in material science, particularly in the creation of new materials with specific electronic, optical, or chemical properties.